Cas no 119128-13-1 ((Z)-Methyl 2-(3-Nitrobenzylidene)-3-oxobutanoate)

• Product Name: (Z)-Methyl 2-(3-Nitrobenzylidene)-3-oxobutanoate
• CAS No: 119128-13-1
• MF: C₁₂H₁₁NO₅
• MW: 249.219443559647
• CID: 1208477
• PubChem ID: 1536427
• Update Time: 2025-09-23

(Z)-Methyl 2-(3-Nitrobenzylidene)-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-[(3-nitrophenyl)methylene]-3-oxo-, methyl ester, (2Z)-
• (Z)-Methyl 2-(3-Nitrobenzylidene)-3-oxobutanoate
• NS00005748
• 2-(3-nitrobenzylidene)-acetoacetic acid methyl ester
• methyl 2-[(3-nitrophenyl)methylidene]-3-oxobutanoate
• 2-(3-NITROBENZYLIDENE)ACETOACETIC ACID METHYL ESTER
• Methyl 2-(3-nitrobenzylidene)-acetoacetate
• AKOS025117031
• methyl-2-(3-nitrobenzyliden)acetoacetate
• 2-[(3-nitrophenyl)methylene]-3-oxobutanoic acid, methyl ester
• DTXSID10960166
• Methyl 2-(3-nitrobenzylidene)acetoacetate
• methyl 3-nitrobenzylideneacetoacetate
• DB-019419
• 119128-13-1
• 39562-17-9
• Methyl 2-[(3-Nitrophenyl)methylene]-3-oxobutanoate

• Inchi： 1S/C12H11NO5/c1-8(14)11(12(15)18-2)7-9-4-3-5-10(6-9)13(16)17/h3-7H,1-2H3
• InChI Key： LYUBYLJQOZIBQB-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(C)=O)=CC1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 249.06373
• Monoisotopic Mass: 249.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 89.2A^2

Experimental Properties

• Density: 1.296
• Melting Point: 158℃
• Boiling Point: 387℃
• Flash Point: 172℃
• Refractive Index: 1.583
• PSA: 86.51
• LogP: 2.26340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters